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Compound of Interest

Compound Name: Diethyl acetamidomalonate

Cat. No.: B045372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This guide provides comprehensive safety and handling information for Diethyl
Acetamidomalonate (CAS No. 1068-90-2), a key intermediate in organic synthesis,

particularly for α-amino acids and pharmaceuticals.[1] This document outlines the material's

hazards, exposure controls, and emergency procedures, presenting quantitative data in

structured tables and logical workflows in graphical format to ensure safe laboratory practices.

Hazard Identification and Classification
Diethyl acetamidomalonate is classified as hazardous under the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200).[2] The primary hazards are related to irritation

and acute oral toxicity.[2][3]

GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2][3]

Logical Relationship of Hazards and Precautions

Chemical Identity

GHS Hazard Classification Required Precautions (Examples)

Diethyl Acetamidomalonate CAS: 1068-90-2

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

P270: Do not eat, drink or smoke when using

P280: Wear protective gloves

P280: Wear eye protection

P261: Avoid breathing dust

Click to download full resolution via product page

Caption: Hazard-Precaution Link for Diethyl Acetamidomalonate.
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Physical and Chemical Properties
Understanding the physical and chemical properties is crucial for safe handling and storage.

Summary of Physical and Chemical Data

Property Value

Molecular Formula C9 H15 N O5[3][5]

Molecular Weight 217.22 g/mol [3][4][5]

Appearance
White to light yellow crystalline powder/solid[3]

[5][6]

Odor Odorless[3][5]

Melting Point/Range 94 - 97 °C / 201.2 - 206.6 °F[3]

Boiling Point/Range 185 °C / 365 °F[3]

Water Solubility Insoluble in water[2]

Stability Stable under normal conditions[3][7]

Toxicology and Health Effects
The primary health risks are associated with irritation and ingestion. The toxicological

properties have not been fully investigated.[2][7]

Summary of Toxicological Data
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Exposure Route Effect Notes

Oral

Harmful if swallowed. May

cause irritation of the digestive

tract.[2][7]

No acute toxicity information is

available for this product.[2][3]

Inhalation
May cause respiratory tract

irritation.[2][7]

Target organ is the respiratory

system.[2][3]

Skin Contact Causes skin irritation.[2][7]

Wash off immediately with

plenty of water for at least 15

minutes.[2][5]

Eye Contact

Causes serious eye irritation.

May cause chemical

conjunctivitis.[2][7]

Rinse immediately with plenty

of water for at least 15

minutes.[2][5]

Chronic Effects No information found.[7]

Not listed as a carcinogen by

ACGIH, IARC, NTP, or CA

Prop 65.[7]

Experimental Data:

Draize test, rabbit, eye: 500 mg/24H Mild.[7]

Safe Handling and Storage Protocols
Adherence to proper laboratory procedure is mandatory to minimize risk. This workflow outlines

the required steps for handling Diethyl Acetamidomalonate.

Standard Laboratory Handling Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC113930250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/00568.pdf
https://www.fishersci.com/store/msds?partNumber=AC113930250&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=11417956&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AC113930250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/00568.pdf
https://www.fishersci.com/store/msds?partNumber=AC113930250&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=11417956&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AC113930250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/00568.pdf
https://www.fishersci.com/store/msds?partNumber=AC113930250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14048~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:02:49~~Diethyl%20acetamidomalonate~~
https://www.fishersci.com/store/msds?partNumber=AC113930250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/00568.pdf
https://www.fishersci.com/store/msds?partNumber=AC113930250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14048~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:02:49~~Diethyl%20acetamidomalonate~~
https://pim-resources.coleparmer.com/sds/00568.pdf
https://pim-resources.coleparmer.com/sds/00568.pdf
https://pim-resources.coleparmer.com/sds/00568.pdf
https://www.benchchem.com/product/b045372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Obtain Material

1. Review Safety Data Sheet (SDS)

2. Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

3. Handle in Ventilated Area
(Fume Hood or Ventilated Enclosure)

4. Weigh/Transfer Material
(Minimize dust generation)

5. Use in a closed or controlled system

6. Decontaminate Surfaces & Equipment

7. Dispose of Waste
(Follow institutional & local regulations)

8. Doff PPE

9. Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Safe Handling Workflow for Diethyl Acetamidomalonate.
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Methodology for Safe Handling and Storage:

Engineering Controls: Use only outdoors or in a well-ventilated area, such as a chemical

fume hood, especially when handling the powder to avoid dust formation.[2][7] Ensure

eyewash stations and safety showers are close to the workstation.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2][7]

Skin Protection: Wear appropriate protective gloves (e.g., Nitrile rubber) and a lab coat to

prevent skin exposure.[2][3][7]

Respiratory Protection: Under normal use conditions with adequate ventilation, no

protective equipment is needed. For large-scale use or in emergencies, use a

NIOSH/MSHA or European Standard EN 136 approved respirator.[3][7]

Hygiene Measures: Wash hands and any exposed skin thoroughly after handling.[2] Do not

eat, drink, or smoke when using this product.[2]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials such as acids, bases, strong oxidizing agents, and

reducing agents.[3][7][8]

Accidental Release and First Aid Measures
Immediate and appropriate response is critical in case of exposure or spills.

First Aid Procedures
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Exposure Type Protocol

Ingestion

Do NOT induce vomiting.[5] If conscious and

alert, rinse mouth and drink 2-4 cupfuls of water.

Call a physician or poison control center

immediately.[5][7]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[5][7]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes while removing contaminated

clothing. Get medical attention if irritation

develops or persists.[2][5]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[2][5]

Methodology for Spill Cleanup:

Personal Precautions: Wear the required personal protective equipment (PPE) as outlined in

Section 5.0. Ensure adequate ventilation and keep personnel away from the spill area.[2]

Containment: Avoid the formation of dust.[2]

Cleanup: Sweep up the spilled material and shovel it into suitable, labeled containers for

disposal.[2] Do not let the chemical enter the environment.[2]

Stability and Reactivity
Summary of Reactivity Data
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Parameter Description

Chemical Stability
Stable under normal storage and handling

conditions.[3][7]

Conditions to Avoid
Incompatible products, dust generation, excess

heat.[7]

Incompatible Materials
Acids, bases, strong oxidizing agents, reducing

agents.[2][3]

Hazardous Decomposition Products

Under fire conditions, may produce nitrogen

oxides (NOx), carbon monoxide (CO), and

carbon dioxide (CO2).[2][3]

Hazardous Polymerization Has not been reported.[7]

Disposal Considerations
Chemical waste must be disposed of in accordance with federal, state, and local environmental

control regulations. Chemical waste generators must determine whether a discarded chemical

is classified as a hazardous waste.[2] Do not empty into drains or allow it to enter waterways.[2]

[5] Contaminated packaging should be disposed of as hazardous waste.[3]

Disclaimer: This guide is intended for informational purposes for trained professionals. It is

compiled from publicly available Safety Data Sheets (SDS) and is not a substitute for a formal

risk assessment. Always refer to the original SDS provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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